Cas no 2171225-25-3 (tert-butyl N-(1s,3s)-3-(sulfanylmethyl)cyclobutylcarbamate, cis)

• Product Name: tert-butyl N-(1s,3s)-3-(sulfanylmethyl)cyclobutylcarbamate, cis
• CAS No: 2171225-25-3
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 5810235
• PubChem ID: 123518671
• Update Time: 2025-05-27

tert-butyl N-(1s,3s)-3-(sulfanylmethyl)cyclobutylcarbamate, cis Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1s,3s)-3-(sulfanylmethyl)cyclobutyl]carbamate, cis
• Carbamic acid, N-[cis-3-(mercaptomethyl)cyclobutyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(1s,3s)-3-(sulfanylmethyl)cyclobutylcarbamate, cis
• Tert-butyl N-[3-(sulfanylmethyl)cyclobutyl]carbamate
• EN300-1288362
• tert-butyl N-[(1s,3s)-3-(sulfanylmethyl)cyclobutyl]carbamate
• EN300-1289432
• 2742623-43-2
• tert-butyl N-[(1r,3r)-3-(sulfanylmethyl)cyclobutyl]carbamate
• 2171225-25-3
• 2172151-19-6
• EN300-26571699

• Inchi： 1S/C10H19NO2S/c1-10(2,3)13-9(12)11-8-4-7(5-8)6-14/h7-8,14H,4-6H2,1-3H3,(H,11,12)/t7-,8+
• InChI Key： NGHTYYPDRIIBAA-OCAPTIKFSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1C[C@H](CS)C1

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.3Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 325.5±11.0 °C(Predicted)
• pka: 10.34±0.10(Predicted)

Additional information on tert-butyl N-(1s,3s)-3-(sulfanylmethyl)cyclobutylcarbamate, cis

Research Brief on tert-butyl N-(1s,3s)-3-(sulfanylmethyl)cyclobutylcarbamate, cis (CAS: 2171225-25-3)

The compound tert-butyl N-(1s,3s)-3-(sulfanylmethyl)cyclobutylcarbamate, cis (CAS: 2171225-25-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of tert-butyl N-(1s,3s)-3-(sulfanylmethyl)cyclobutylcarbamate, cis, which make it a promising scaffold for the design of novel bioactive compounds. The cyclobutyl ring, coupled with the sulfanylmethyl and carbamate functionalities, provides a versatile platform for chemical modifications aimed at enhancing pharmacological properties. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and ring-closing metathesis, to achieve high yields and enantiomeric purity of this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that tert-butyl N-(1s,3s)-3-(sulfanylmethyl)cyclobutylcarbamate, cis exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has shown activity against cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting potential applications in the treatment of chronic inflammatory diseases. Further mechanistic studies are underway to elucidate its mode of action and optimize its potency.

Another area of interest is the compound's potential as a building block for proteolysis-targeting chimeras (PROTACs). The sulfanylmethyl group can serve as a linker to connect target-binding ligands with E3 ubiquitin ligase recruiters, facilitating the degradation of disease-causing proteins. Early-stage research indicates that derivatives of tert-butyl N-(1s,3s)-3-(sulfanylmethyl)cyclobutylcarbamate, cis could be tailored to target specific oncoproteins, offering a new avenue for cancer therapy.

Despite these promising findings, challenges remain in the development of tert-butyl N-(1s,3s)-3-(sulfanylmethyl)cyclobutylcarbamate, cis as a therapeutic agent. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of this research into clinical applications.

In conclusion, tert-butyl N-(1s,3s)-3-(sulfanylmethyl)cyclobutylcarbamate, cis represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its versatile structure and emerging biological activities position it as a valuable tool for medicinal chemists. Continued research will undoubtedly uncover new opportunities for this compound, potentially leading to breakthroughs in the treatment of various diseases.